4-(2,5-Difluorophenoxy)benzaldehyde chemical properties and structure
4-(2,5-Difluorophenoxy)benzaldehyde chemical properties and structure
Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals[1]
Part 1: Executive Summary
4-(2,5-Difluorophenoxy)benzaldehyde is a specialized diaryl ether intermediate used primarily in the synthesis of small-molecule inhibitors targeting kinase pathways (e.g., c-Met, VEGFR) and metabolic enzymes.[1] Structurally, it consists of a benzaldehyde moiety linked via an ether bridge to a 2,5-difluorophenyl ring.
This scaffold is highly valued in Structure-Activity Relationship (SAR) studies for two reasons:
-
Metabolic Stability: The fluorine atoms at the 2 and 5 positions of the phenoxy ring block common sites of metabolic oxidation (CYP450-mediated hydroxylation), extending the half-life of the final drug candidate.
-
Conformational Biasing: The ether linkage allows for specific rotational freedom, enabling the molecule to adopt conformations required to fit into hydrophobic pockets of ATP-binding sites in kinases.
Part 2: Chemical Identity & Physicochemical Properties[1][2][3]
Structural Identification[4]
-
IUPAC Name: 4-(2,5-difluorophenoxy)benzaldehyde[1]
-
Molecular Formula:
-
Molecular Weight: 234.20 g/mol
-
SMILES: O=Cc1ccc(Oc2cc(F)ccc2F)cc1
-
Key Functional Groups:
Physicochemical Data (Experimental & Predicted)
| Property | Value / Range | Note |
| Physical State | Solid (Crystalline) or Viscous Oil | Depends on purity/polymorph.[1] |
| Melting Point | 55–60 °C (Estimated) | Based on 4-(4-fluorophenoxy)benzaldehyde analogs.[1] |
| Boiling Point | ~330 °C at 760 mmHg | Predicted based on MW and polarity. |
| LogP (Octanol/Water) | 3.4 ± 0.3 | High lipophilicity due to fluorine content. |
| TPSA | 26.30 Ų | Polar surface area dominated by aldehyde/ether oxygen. |
| Solubility | DMSO, DMF, DCM, Ethyl Acetate | Insoluble in water. |
| pKa | N/A | No ionizable protons in physiological range. |
Part 3: Synthesis & Manufacturing Protocol
Retrosynthetic Analysis
The most robust route to 4-(2,5-Difluorophenoxy)benzaldehyde is a Nucleophilic Aromatic Substitution (
-
Nucleophile: 2,5-Difluorophenol (deprotonated to phenoxide).
-
Electrophile: 4-Fluorobenzaldehyde (or 4-Nitrobenzaldehyde).[1]
-
Driving Force: The para-aldehyde group is electron-withdrawing, activating the fluorine on the benzaldehyde ring for displacement.
Experimental Protocol ( Coupling)
Reagents:
-
4-Fluorobenzaldehyde (1.0 equiv)[1]
-
Potassium Carbonate (
, 2.0 equiv) - Basengcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> -
Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) - Solvent[1]
Step-by-Step Methodology:
-
Preparation: Charge a round-bottom flask with 2,5-difluorophenol (1.1 eq) and anhydrous DMF (5 mL/mmol).
-
Activation: Add powdered
(2.0 eq). Stir at room temperature for 30 minutes to generate the potassium phenoxide species. Note: Gas evolution (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> ) may occur. -
Addition: Add 4-fluorobenzaldehyde (1.0 eq) dropwise or in one portion.
-
Reaction: Heat the mixture to 80–100 °C under an inert atmosphere (
or Ar). Monitor by TLC (Hexane/EtOAc 4:1) or HPLC.-
Causality: High temperature is required to overcome the activation energy of the
reaction on the fluoro-arene.
-
-
Quench: Once the starting aldehyde is consumed (typically 4–12 hours), cool to room temperature. Pour the mixture into ice-cold water (10x volume).
-
Isolation: The product typically precipitates as a solid. Filter and wash with water to remove DMF and inorganic salts. If an oil forms, extract with Ethyl Acetate (
), wash with brine, dry over , and concentrate. -
Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography (0-20% EtOAc in Hexanes).
Synthesis Workflow Diagram
Caption: Step-by-step
Part 4: Applications in Drug Discovery
Pharmacophore Utility
This molecule acts as a "linker-warhead" precursor.[1] The aldehyde allows for the attachment of solubilizing groups (via reductive amination) or heterocycles (via condensation), while the difluorophenoxy tail occupies the hydrophobic pocket of the target protein.
Key Therapeutic Areas:
-
Kinase Inhibitors: Used in c-Met and VEGFR inhibitors where the phenoxy group mimics the ATP adenine binding or interacts with the "gatekeeper" residue.
-
Prostaglandin D Synthase Inhibitors: The scaffold has been cited in patents for hematopoietic prostaglandin D synthase (H-PGDS) inhibitors, used for treating inflammation and asthma.
Mechanism of Action (Metabolic Stability)
The 2,5-difluoro substitution pattern is critical. In non-fluorinated phenyl ethers, the 4-position (para) and 2-position (ortho) are highly susceptible to CYP450 oxidation.[1]
-
F-Blockade: Fluorine at position 2 and 5 sterically and electronically deactivates the ring toward enzymatic oxidation.
-
Lipophilicity: The C-F bond increases lipophilicity (
), improving membrane permeability.
Drug Design Pathway Diagram
Caption: Divergent synthesis pathways from the aldehyde scaffold to bioactive API classes.[1]
Part 5: Safety & Handling (GHS)
Signal Word: WARNING
| Hazard Class | H-Code | Statement |
| Acute Toxicity (Oral) | H302 | Harmful if swallowed.[1][3] |
| Skin Irritation | H315 | Causes skin irritation.[3][4] |
| Eye Irritation | H319 | Causes serious eye irritation.[3][4] |
| STOT-SE | H335 | May cause respiratory irritation.[1] |
Handling Protocol:
-
PPE: Wear nitrile gloves, safety goggles, and a lab coat.
-
Ventilation: Handle in a chemical fume hood to avoid inhalation of dust/vapors.
-
Storage: Store under inert gas (
) at 2–8 °C. Aldehydes can auto-oxidize to carboxylic acids upon prolonged exposure to air.
References
-
Synthesis of Diaryl Ethers: Yeom, C. E., et al. "Nucleophilic aromatic substitution of fluoroarenes with phenols." Synlett, 2005. [1]
-
Kinase Inhibitor Scaffolds: Liu, Y., et al. "Structure-Activity Relationship of c-Met Inhibitors." Journal of Medicinal Chemistry, 2018. [1]
-
H-PGDS Inhibitors: "1,3 di-substituted cyclobutane or azetidine derivatives as hematopoietic prostaglandin d synthase inhibitors."[1] World Intellectual Property Organization, WO2018069863A1.
-
Benzimidazole Derivatives: "Novel 2-heteroaryl-substituted benzimidazole derivative."[1] European Patent Office, EP1702919A1.
